Cas no 2034311-33-4 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1,3-thiazole-4-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1,3-thiazole-4-carboxamide
• CAS No: 2034311-33-4
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 6079554
• PubChem ID: 122246802
• Update Time: 2025-10-28

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1,3-thiazole-4-carboxamide
• AKOS032464005
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-1,3-thiazole-4-carboxamide
• F6573-3394
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)thiazole-4-carboxamide
• 2034311-33-4

• Inchi： 1S/C11H14N4O2S/c16-11(10-7-18-9-14-10)13-2-5-17-6-4-15-3-1-12-8-15/h1,3,7-9H,2,4-6H2,(H,13,16)
• InChI Key： LOZTUUDRDQZLTM-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(NCCOCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.3Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide (CAS No. 2034311-33-4)

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide (CAS No. 2034311-33-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines a thiazole ring, known for its prevalence in bioactive molecules, with an imidazole moiety, which is a common pharmacophore in drug design. This dual functionality makes it a promising candidate for targeting various biological pathways, particularly those involving enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide has surged, driven by the growing interest in personalized medicine and targeted therapies. Researchers are particularly intrigued by its potential role in addressing conditions such as inflammation, microbial infections, and metabolic disorders. The compound's CAS No. 2034311-33-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge drug discovery projects.

One of the key advantages of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide lies in its modular structure, which allows for facile derivatization. This flexibility enables medicinal chemists to optimize its pharmacokinetic properties, such as solubility and bioavailability, while retaining its core biological activity. The thiazole-4-carboxamide segment, in particular, is a hotspot for structural modifications, as it can interact with a wide range of biological targets through hydrogen bonding and π-stacking interactions.

The synthesis of CAS No. 2034311-33-4 typically involves multi-step organic reactions, including condensation and cyclization steps, to assemble the imidazole and thiazole rings. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, are employed to confirm the compound's purity and structural integrity. These rigorous quality control measures ensure that the material meets the standards required for preclinical and clinical studies.

From a commercial perspective, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS No. 2034311-33-4 serves as a unique identifier in procurement databases, facilitating seamless sourcing for research institutions and industrial laboratories. The compound's pricing and availability are often influenced by factors such as scale of production and regulatory compliance.

Looking ahead, the future of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1,3-thiazole-4-carboxamide appears bright, with ongoing investigations into its mechanism of action and therapeutic potential. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Its thiazole and imidazole motifs ensure its place in the ever-expanding toolkit of medicinal chemistry.